Cas no 1261937-91-0 (3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid
• CAS No: 1261937-91-0
• MF: C₁₂H₇F₃O₂S
• MW: 272.242992639542
• MDL: MFCD18318873
• CID: 2764701
• PubChem ID: 53224817
• Update Time: 2025-04-21

3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• A1-65330
• 1261937-91-0
• 3-(THIOPHEN-2-YL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3-(Thiophen-2-yl)-5-trifluoromethylbenzoic acid, 95%
• MFCD18318873
• DTXSID00688549
• 3-(Thiophen-2-yl)-5-(trifluoromethyl)benzoic acid
• HMFPCPQSJXNNDG-UHFFFAOYSA-N
• 3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid

• MDL： MFCD18318873
• Inchi： 1S/C12H7F3O2S/c13-12(14,15)9-5-7(10-2-1-3-18-10)4-8(6-9)11(16)17/h1-6H,(H,16,17)
• InChI Key： HMFPCPQSJXNNDG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 272.012
• Monoisotopic Mass: 272.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.7